3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-4-carboxylic acid

Specification

• CAS No.: 1627924-17-7
• Molecular Formula: C9H11IN2O3
• Molecular Weight: 322.1 g/mol
• IUPAC Name: 3-iodo-1-(oxan-2-yl)pyrazole-4-carboxylic acid
• Standard InChI: InChI=1S/C9H11IN2O3/c10-8-6(9(13)14)5-12(11-8)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,13,14)
• Standard InChI Key: BKPIZSKNOJQQDA-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)N2C=C(C(=N2)I)C(=O)O
• Canonical SMILES: C1CCOC(C1)N2C=C(C(=N2)I)C(=O)O

Introduction

3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-4-carboxylic acid is a complex organic compound that has garnered attention in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrazole ring, an iodine substituent, and a tetrahydro-pyran moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

Molecular Formula and Weight

• Molecular Formula: C9H11IN2O3

• Molecular Weight: 322.1 g/mol

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302, H315, H320, H335

• Precautionary Statements: P261, P302+P352, P280, P305+P351+P338

Synthesis

The synthesis of 3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-4-carboxylic acid typically involves multiple steps, starting from simpler pyrazole derivatives. The process may include iodination reactions and the introduction of the tetrahydro-pyran moiety through appropriate coupling reactions.

Applications

This compound serves as a versatile intermediate in the synthesis of pharmaceuticals and other biologically active compounds. Its unique structure allows it to be modified into various derivatives with potential therapeutic applications.

Research Findings

Research on 3-Iodo-1-(tetrahydro-pyran-2-yl)-1H-pyrazole-4-carboxylic acid is ongoing, with studies focusing on its chemical properties, synthesis methods, and potential biological activities. While specific biological data may not be widely available, its structural features suggest potential applications in drug discovery.